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Compound Name:
Bis-1,7-(trimethylammonium)hepyl

Dibromide

Cat. No.: B018164 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Bis-1,7-(trimethylammonium)heptyl Dibromide, also known as Heptamethonium

Bromide[1][2]. Adherence to these procedures is critical for minimizing risks and ensuring the

integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Bis-1,7-(trimethylammonium)heptyl Dibromide is classified with the following hazards:

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2][3]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must meet ANSI Z.87.1

standards. A face shield should

be worn in conjunction with

goggles when there is a

significant splash hazard.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or PVC

gloves are recommended.[5]

Ensure gloves are appropriate

for the specific chemical by

consulting the manufacturer's

resistance chart.[5]

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A lab coat is standard.[4] A

chemical-resistant apron

provides additional protection

against splashes.[5][6]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149:2001

Approved Respirator

Required when engineering

controls are insufficient or

during large-scale operations

or emergencies.[3]

Foot Protection Closed-Toe Shoes

Required for all laboratory

work.[6] Chemical-resistant

boots or shoe covers are

recommended if there is a risk

of spills.[5]

Operational Plan for Safe Handling
A systematic approach to handling Bis-1,7-(trimethylammonium)heptyl Dibromide is crucial for

safety.

1. Preparation:
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Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for Bis-1,7-(trimethylammonium)heptyl Dibromide.

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[7][8] Verify that the fume hood has an adequate face velocity.[8]

Emergency Equipment: Confirm the location and functionality of the nearest eyewash station

and safety shower.[9][7]

Don PPE: Put on all required PPE as outlined in the table above.[10]

2. Handling:

Weighing and Transferring: Handle the solid form of the chemical with care to avoid

generating dust.[3] Use a chemical fume hood for all weighing and transfer operations to

minimize inhalation exposure.[7][8]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Avoid Contact: Prevent contact with skin and eyes.[3] In case of accidental contact, follow

the first aid measures outlined in the SDS.

Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[6]

3. Spill and Incident Response:

Minor Spills: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., sand, earth) and place it in a suitable, labeled container for disposal.[11]

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Skin Contact: If the chemical comes into contact with skin, immediately wash the affected

area with plenty of soap and water.[2][3]
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Eye Contact: If the chemical enters the eyes, rinse cautiously with water for at least 15

minutes, removing contact lenses if present and easy to do.[2][3] Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of Bis-1,7-(trimethylammonium)heptyl Dibromide and its containers is essential

to prevent environmental contamination.

Waste Collection: Collect all waste containing this chemical in a designated, properly

labeled, and sealed container.[7]

Incompatible Wastes: Do not mix with incompatible waste streams.[7]

Disposal Method: Dispose of the chemical waste through an approved waste disposal plant.

[3] Follow all local, state, and federal regulations for hazardous waste disposal.[12]

Container Disposal: Empty containers should be triple-rinsed and disposed of according to

institutional guidelines. Do not reuse empty containers.[12]

Experimental Workflow for Safe Handling
Caption: Workflow for the safe handling of Bis-1,7-(trimethylammonium)heptyl Dibromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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